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Compound of Interest

Compound Name: LY2794193

Cat. No.: B15618070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
LY2794193 is a highly potent and selective orthosteric agonist for the metabotropic glutamate

receptor 3 (mGlu3).[1][2] As a member of the Group II metabotropic glutamate receptors,

mGlu3 is coupled to Gαi/o proteins, and its activation leads to the inhibition of adenylyl cyclase,

thereby reducing intracellular cyclic AMP (cAMP) levels.[3] This molecule serves as a critical

pharmacological tool for investigating the therapeutic potential of selective mGlu3 activation in

a range of central nervous system (CNS) disorders. This guide provides a comprehensive

overview of the chemical structure, pharmacological properties, and key experimental data

related to LY2794193.

Chemical Structure and Properties
LY2794193, with the IUPAC name (1S,2S,4S,5R,6S)-2-Amino-4-[(3-

methoxybenzoyl)amino]bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, is a derivative of the 2-

aminobicyclo[3.1.0]hexane-2,6-dicarboxylate scaffold.[2][4] This structural framework was

designed to mimic the extended conformation of glutamate.[4]
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Property Value Reference

IUPAC Name

(1S,2S,4S,5R,6S)-2-Amino-4-

[(3-

methoxybenzoyl)amino]bicyclo

[3.1.0]hexane-2,6-dicarboxylic

acid

[2]

CAS Number 2173037-97-1 [1]

Molecular Formula C16H18N2O6

Molecular Weight 334.32 g/mol

SMILES

O=C([C@@]1(N)[C@]2([H])--

INVALID-LINK--[C@]2([H])--

INVALID-LINK--C1)O

[1]

Appearance White to off-white solid [1]

Pharmacological Properties
LY2794193 demonstrates remarkable potency and selectivity for the human mGlu3 receptor

over the closely related mGlu2 receptor.[1][2]

Binding Affinity and Potency
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Receptor Parameter Value (nM) Reference

Human mGlu3

(hmGlu3)
Ki 0.927 [1]

EC50 0.47 [1]

Human mGlu2

(hmGlu2)
Ki 412 [1]

EC50 47.5 [1]

Rat Cortical Neurons

(High Affinity)
EC50 0.44 [1]

Rat Cortical Neurons

(Low Affinity)
EC50 43.6 [1]

Pharmacokinetic Profile in Male Sprague-Dawley Rats
Administration Parameter Value Reference

Intravenous (1 mg/kg) Clearance 18.3 mL/min/kg [1]

Volume of Distribution

(Vd)
1.17 L/kg [1]

Plasma Half-life (T1/2) 3.1 hours [1]

Subcutaneous (3

mg/kg)
Cmax 6.78 µM [1]

Tmax 0.44 hours [1]

AUC 9.9 µM [1]

Bioavailability 121% [1]

Mechanism of Action and Signaling Pathway
As a Group II mGlu receptor agonist, LY2794193's primary mechanism of action involves the

activation of mGlu3 receptors, which are negatively coupled to adenylyl cyclase through Gαi/o

proteins.[3] This activation leads to a decrease in the production of cAMP.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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